Cas no 2229292-90-2 (2-(3-methoxy-2-nitrophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(3-methoxy-2-nitrophenyl)-2-methylpropan-1-ol
• CAS No: 2229292-90-2
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6318411
• PubChem ID: 165618444
• Update Time: 2025-10-28

2-(3-methoxy-2-nitrophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-2-nitrophenyl)-2-methylpropan-1-ol
• 2229292-90-2
• EN300-1815711

• Inchi： 1S/C11H15NO4/c1-11(2,7-13)8-5-4-6-9(16-3)10(8)12(14)15/h4-6,13H,7H2,1-3H3
• InChI Key： ACOVFZIOYKTJQK-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC=C(C=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-(3-methoxy-2-nitrophenyl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-(3-methoxy-2-nitrophenyl)-2-methylpropan-1-ol (CAS: 2229292-90-2)

The compound 2-(3-methoxy-2-nitrophenyl)-2-methylpropan-1-ol (CAS: 2229292-90-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitroaromatic and methoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Preliminary in vitro studies have demonstrated that 2-(3-methoxy-2-nitrophenyl)-2-methylpropan-1-ol exhibits selective inhibition against certain kinases involved in inflammatory and oncogenic signaling. These findings suggest its possible utility in the treatment of chronic inflammatory diseases and certain types of cancer. Further mechanistic studies are underway to elucidate the precise molecular interactions and downstream effects.

In addition to its inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to assess its stability, bioavailability, and metabolic pathways. These studies have revealed that the compound has favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability and reduce potential toxicity.

Another notable development is the exploration of 2-(3-methoxy-2-nitrophenyl)-2-methylpropan-1-ol as a building block for the synthesis of novel derivatives. Researchers have successfully modified its core structure to generate analogs with improved potency and selectivity. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its biological activity, paving the way for the design of next-generation therapeutics.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as scalability of synthesis, formulation stability, and long-term safety profiles need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this promising compound.

In conclusion, the recent studies on 2-(3-methoxy-2-nitrophenyl)-2-methylpropan-1-ol (CAS: 2229292-90-2) highlight its potential as a versatile scaffold for drug discovery. Its unique chemical properties and biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully unlock its therapeutic potential and bring it closer to clinical realization.